Cas no 1212224-82-2 ((S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine)

(S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine structure
1212224-82-2 structure
Product Name:(S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine
CAS No:1212224-82-2
MF:C8H7ClF3N
MW:209.596091508865
MDL:MFCD07374614
CID:2092235
PubChem ID:45789856
Update Time:2024-11-03

(S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine
    • (S)-2,2,2-Trifluoro-1-(3-chloro-phenyl)-ethylamine
    • VWKRJAXYSCHDKI-ZETCQYMHSA-N
    • AKOS015925023
    • CS-0442503
    • (S)-1-(3-chlorophenyl)-2,2,2-trifluoroethan-1-amine
    • (1S)-1-(3-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANAMINE
    • 1212224-82-2
    • (1S)-1-(3-chlorophenyl)-2,2,2-trifluoroethan-1-amine
    • SCHEMBL20969308
    • MFCD07374614
    • (1S)-1-(3-CHLOROPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
    • DB-299471
    • MDL: MFCD07374614
    • Inchi: 1S/C8H7ClF3N/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m0/s1
    • InChI Key: VWKRJAXYSCHDKI-ZETCQYMHSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@@H](C(F)(F)F)N

Computed Properties

  • Exact Mass: 209.0219114g/mol
  • Monoisotopic Mass: 209.0219114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

(S)-1-(3-Chlorophenyl)-2,2,2-trifluoroethanamine Pricemore >>

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